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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-1,3-

propanediamine

Cat. No.: B148727 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-(2-Hydroxyethyl)-1,3-
propanediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-(2-
Hydroxyethyl)-1,3-propanediamine (CAS RN: 4461-39-6), a chemical intermediate utilized in

various research and development applications. Due to its corrosive nature, strict adherence to

safety protocols is imperative to minimize risks to personnel and the environment.

Chemical Identification and Physical Properties
N-(2-Hydroxyethyl)-1,3-propanediamine, also known as 2-(3-Aminopropylamino)ethanol, is a

clear, colorless to slightly yellow liquid.[1] It is miscible with water and various organic solvents.

[1][2]
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Property Value Reference

CAS Number 4461-39-6 [3]

Molecular Formula C5H14N2O [3]

Molecular Weight 118.18 g/mol [1]

Appearance
Clear, colorless to slightly

yellow liquid
[1][3]

Boiling Point 250-252 °C (lit.) [1][4]

Melting Point 15-19 °C [3]

Density 1.007 g/mL at 20 °C (lit.) [1][4]

Flash Point 99.4 °C [3]

Water Solubility Miscible [3]

Vapor Pressure 0.00648 mmHg at 25°C [3]

Hazard Identification and GHS Classification
N-(2-Hydroxyethyl)-1,3-propanediamine is classified as a corrosive substance that can

cause severe skin burns and eye damage.[5]

GHS Classification Hazard Statement Pictogram

Skin Corrosion/Irritation,

Category 1B

H314: Causes severe skin

burns and eye damage
alt text

Signal Word: Danger[5]

Precautionary Statements:[5]

P260: Do not breathe dust/fumes/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal facility in accordance

with applicable laws and regulations.

Toxicological Information
While one source suggests low toxicity under routine operation, specific quantitative

toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) for

pure N-(2-Hydroxyethyl)-1,3-propanediamine were not available in the reviewed literature.[1]

Due to its corrosive nature, it should be handled with extreme caution as it can cause severe

tissue damage upon contact.

Experimental Protocol: Safe Handling and
Preparation of a Dilute Aqueous Solution
This protocol outlines the procedure for safely diluting concentrated N-(2-Hydroxyethyl)-1,3-
propanediamine.

4.1. Materials and Equipment:

N-(2-Hydroxyethyl)-1,3-propanediamine

Deionized water
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Appropriate glass beaker and graduated cylinder

Magnetic stirrer and stir bar

Calibrated pH meter

Personal Protective Equipment (see section 5)

Chemical fume hood

4.2. Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Staging: Place all necessary equipment inside the fume hood.

Measurement: Carefully measure the required volume of deionized water in a graduated

cylinder and transfer it to a beaker with a magnetic stir bar.

Addition of Amine: Slowly and carefully add the calculated amount of N-(2-
Hydroxyethyl)-1,3-propanediamine to the water while stirring. Always add the amine to

water, never the other way around, to avoid a violent exothermic reaction.

Mixing: Continue stirring until the solution is homogeneous.

pH Adjustment (if necessary): If a specific pH is required, use a calibrated pH meter and

adjust as needed with appropriate acidic or basic solutions, adding them slowly while stirring.

Labeling: Clearly label the prepared solution with the chemical name, concentration, date,

and any relevant hazard warnings.

Decontamination: Thoroughly clean all equipment used. Dispose of any contaminated

disposable materials as hazardous waste.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling N-(2-Hydroxyethyl)-1,3-propanediamine.
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Protection Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should also be

worn where splashing is

possible.

[5]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with compatible chemical-

resistant gloves (e.g., Butyl

rubber, Neoprene). Inspect

gloves prior to use.

[5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

[5]

First Aid Measures
In case of exposure, immediate action is critical.[5]
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately take off all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.

Fire Fighting and Accidental Release Measures
7.1. Fire Fighting:

Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[6]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

7.2. Accidental Release:

Personal precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure

adequate ventilation. Remove all sources of ignition.[5]
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Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[5]

Containment and cleaning: Absorb the spill with inert material (e.g., sand, silica gel) and

place it in a suitable, closed container for disposal. Use spark-proof tools.[5]

Storage and Disposal
8.1. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents and acids.[6]

Store in a locked-up area.[5]

8.2. Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, regional, and national regulations.[5]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning.

[5]

Visual Diagrams

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://assets.greenbook.net/M90705.pdf
https://assets.greenbook.net/M90705.pdf
https://assets.greenbook.net/M90705.pdf
https://www.fishersci.com/store/msds?partNumber=AC210510500&productDescription=2%2C2-DIMETHYL-1%2C3-PROPANE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.greenbook.net/M90705.pdf
https://assets.greenbook.net/M90705.pdf
https://assets.greenbook.net/M90705.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material

Collect Absorbed Material
 in a Sealed Container

Decontaminate Spill Area

Dispose of Waste According
 to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Corrosive Amine
(N-(2-Hydroxyethyl)-1,3-propanediamine)

Direct Contact with
 Skin or Eyes

Disruption of Cell Membranes
(Saponification of Lipids)

Hydrolysis of Proteins
(Amide Bond Cleavage)

Cell Death (Necrosis) Inflammatory Response Severe Tissue Damage
(Burns, Ulceration)

Click to download full resolution via product page

Caption: Signaling pathway of amine-induced skin and eye corrosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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